molecular formula C15H17N3OS2 B5702664 2-[(5-ethyl-3-thienyl)carbonyl]-N-(3-methylphenyl)hydrazinecarbothioamide

2-[(5-ethyl-3-thienyl)carbonyl]-N-(3-methylphenyl)hydrazinecarbothioamide

Cat. No. B5702664
M. Wt: 319.4 g/mol
InChI Key: IIJCCQAJPPTHMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(5-ethyl-3-thienyl)carbonyl]-N-(3-methylphenyl)hydrazinecarbothioamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, ETC-1002, and has been shown to have a variety of biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of ETC-1002 is complex and not yet fully understood. However, it is believed that this compound works by inhibiting the activity of ATP citrate lyase, an enzyme that plays a key role in the synthesis of fatty acids and cholesterol. By inhibiting this enzyme, ETC-1002 can effectively reduce the levels of LDL cholesterol and triglycerides in the body.
Biochemical and Physiological Effects:
ETC-1002 has a variety of biochemical and physiological effects that make it a promising candidate for further investigation. In addition to its cholesterol-lowering effects, this compound has also been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential treatment for type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of ETC-1002 for scientific research is its high yield and purity. This makes it easy to obtain and work with in the lab. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to work with in some experiments.

Future Directions

There are many potential future directions for research on ETC-1002. One area of investigation is its potential use as a treatment for atherosclerosis, a condition in which plaque builds up in the arteries and can lead to heart disease. Other areas of investigation include its potential use as a treatment for obesity and its effects on the gut microbiome. Further research is needed to fully understand the potential of this compound and its applications in scientific research.

Synthesis Methods

The synthesis of ETC-1002 is a complex process that involves several steps. One of the most common methods for synthesizing this compound involves the reaction of 5-ethyl-3-thiophene carboxylic acid with thionyl chloride, followed by the addition of 3-methyl aniline and hydrazine hydrate. This reaction produces ETC-1002 in high yield and purity, making it an ideal compound for scientific research.

Scientific Research Applications

ETC-1002 has been extensively studied for its potential applications in scientific research. One of the most promising areas of investigation is its potential use as a treatment for metabolic disorders such as hyperlipidemia and hypercholesterolemia. Studies have shown that ETC-1002 can effectively reduce LDL cholesterol levels and triglycerides, while increasing HDL cholesterol levels.

properties

IUPAC Name

1-[(5-ethylthiophene-3-carbonyl)amino]-3-(3-methylphenyl)thiourea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N3OS2/c1-3-13-8-11(9-21-13)14(19)17-18-15(20)16-12-6-4-5-10(2)7-12/h4-9H,3H2,1-2H3,(H,17,19)(H2,16,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IIJCCQAJPPTHMR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=CS1)C(=O)NNC(=S)NC2=CC=CC(=C2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N3OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(5-ethyl-3-thienyl)carbonyl]-N-(3-methylphenyl)hydrazinecarbothioamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.